Cas no 34840-23-8 (1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea)

• Product Name: 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea
• CAS No: 34840-23-8
• MF: C₆H₁₀N₂O₄S
• MW: 206.219600200653
• MDL: MFCD00674104
• CID: 54322
• PubChem ID: 98708
• Update Time: 2025-07-19

1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(methoxycarbonyl)-2-methyl-2-thiopseudoeura
• 1,3-BIS(METHOXYCARBONYL)-2-METHYL-2-THIO-PSEUDOUR
• 1,3-Bis(methoxycarbonyl)-2-methyl-2-thiopseudourea
• 2-Methylisothiourea-1,3-dicarboxylate
• Carbamicacid, [(methylthio)methylidyne]di-, dimethyl ester (6CI)
• Carbamic acid,[[(methoxycarbonyl)amino](methylthio)methylene]-, methyl ester (9CI)
• 1,3-Bis(carbomethoxy)-S-methylisothiourea
• 1,3-Bis(methoxycarbonyl)-2-methylisothiourea
• 1,3-Bis(methoxycarbonyl)-S-methylisothiourea
• 1,3-Di(methoxycarbonyl)-2-methylisothiourea
• 1,3-Dicarbomethoxy-S-methylisothiourea
• Dimethyl2-methylisothiourea-1,3-dicarboxylate
• N,N-Di(methoxycarbonyl)-S-methylisothiourea
• N,N'-Bis(methoxycarbonyl)-S-methylisothiourea
• methyl [(methoxycarbonylamino)(methylthio)methylene]carbamate
• BCP10631
• AKOS016038808
• Methyl (((methoxycarbonyl)amino)(methylthio)methylene)carbamate
• dimethyl[(Z)-(methylsulphanyl)methylylidene]biscarbamate
• KHBXLYPOXVQKJG-UHFFFAOYSA-N
• N,N'-di(methoxycarbonyl)-S-methylisothiourea
• MFCD00590781
• 34840-23-8
• SY103841
• F14977
• 1,3-bis(methoxy carbonyl)-2-methyl-2-thiopseudourea
• 1,3-bis-methoxycarbonyl-S-methyl isothiourea
• methyl N-[(methoxycarbonylamino)-methylsulfanylmethylidene]carbamate
• N,N'-bismethoxycarbonyl-S-methylisothiourea
• N,N'-bis-carbomethoxy-S-methylisothiourea
• 1,3-bis(methoxycarbonyl)-2-methyl-2- thiopseudourea
• methyl N-{[(methoxycarbonyl)amino](methylsulfanyl)methylidene}carbamate
• C6H10N2O4S
• NS00009473
• 1,3-bis(methoxycarbonyl)-S-methyl isothiourea
• N,N'-dicarbomethoxy-S-methylisothiourea
• 1,3-Bis(methoxycarbonyl)-S-methyl-2-thiopseudourea
• 1146852-76-7
• 3-Bis(Methoxycarbonyl)-2-Methyl-2-thiopseudourea
• methyl (NZ)-N-[(methoxycarbonylamino)-methylsulfanylmethylidene]carbamate
• 1,3-bis(methoxycarbonyl)-2-methyl-thiopseudourea
• Methyl hydrogen {[(methoxycarbonyl)imino](methylsulfanyl)methyl}carbonimidate
• DTXSID20956313
• 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea

• MDL： MFCD00674104
• Inchi： 1S/C6H10N2O4S/c1-11-5(9)7-4(13-3)8-6(10)12-2/h1-3H3,(H,7,8,9,10)
• InChI Key： KHBXLYPOXVQKJG-UHFFFAOYSA-N
• SMILES： S(C)C(=NC(=O)OC)NC(=O)OC

Computed Properties

• Exact Mass: 206.03600
• Monoisotopic Mass: 206.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 77

Experimental Properties

• Melting Point: 102-105°C
• PSA: 102.29000
• LogP: 1.21870

1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea

Introduction to 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea (CAS No. 34840-23-8)

1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea, with the CAS number 34840-23-8, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promise in various applications, including as an intermediate in the synthesis of more complex molecules and as a potential therapeutic agent.

The molecular structure of 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea is composed of a thiourea core with two methoxycarbonyl groups and a methyl group. The presence of these functional groups imparts specific chemical properties that make it an interesting subject for both academic and industrial research. The methoxycarbonyl groups are known for their reactivity and ability to participate in various chemical reactions, while the thiourea moiety provides additional reactivity and stability.

Recent studies have explored the potential applications of 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the development of antiviral agents. The researchers found that derivatives of 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV).

In addition to its potential as a pharmaceutical intermediate, 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea has also been investigated for its biological activities. A study conducted by a team at the University of California, Los Angeles (UCLA) explored the compound's effects on cellular processes. The results indicated that it could modulate specific signaling pathways involved in cell proliferation and apoptosis. This finding suggests that 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea may have therapeutic potential in treating diseases characterized by abnormal cell growth, such as cancer.

The synthetic route to produce 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea has been well-documented in the literature. A common method involves the reaction of thiourea with methoxyacetyl chloride in the presence of a base. This reaction yields high purity products with good yields, making it suitable for large-scale production. The ease of synthesis and the availability of starting materials contribute to its attractiveness as a research compound.

Safety and handling considerations are important when working with 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe handling and storage. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to minimize exposure risks.

In conclusion, 1,3-bis(Methoxycarbonyl)-2-methyl-2-thiopseudourea (CAS No. 34840-23-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important molecule for further investigation in drug discovery, biological studies, and synthetic chemistry. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing health challenges.